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Compound of Interest

Compound Name: SB-747651A dihydrochloride

Cat. No.: B10769026

Essential Safety and Handling Guide for SB-
747651A Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
SB-747651A dihydrochloride, a potent, ATP-competitive mitogen- and stress-activated kinase
1 (MSK1) inhibitor.[1][2][3][4][5] Given its high potency, indicated by an IC50 of 11 nM, stringent
adherence to these protocols is mandatory to ensure personnel safety and prevent
contamination.[1][2][3][4][5]

Hazard Identification and Risk Assessment

SB-747651A dihydrochloride is a potent pharmaceutical compound.[6] While a specific
Occupational Exposure Limit (OEL) has not been established in the provided documentation,
its biological activity necessitates handling it as a hazardous substance. Exposure can occur
through inhalation, skin contact, or ingestion. All personnel must be trained on the potential
hazards and the procedures outlined in this document.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the required PPE for handling SB-747651A dihydrochloride.
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Protection Level

Equipment

Specifications & Rationale

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR) or N95

Respirator

A PAPR is strongly
recommended for operations
involving powdered compound
to minimize inhalation risk.[6]
[7]1 An N95 respirator may be
sufficient for handling solutions

in a well-ventilated area.[8]

Hand Protection

Double Nitrile Gloves

Double gloving provides an
extra layer of protection
against contamination. Change
gloves frequently and

immediately if contaminated.

Body Protection

Disposable Coveralls ("Bunny
Suit")

Head-to-toe coverage is
essential to prevent skin
contact with the compound.[8]
Look for garments with
integrated shoe covers and
hoods.[8] DuPont™ Tyvek® or
similar non-woven materials

are recommended.[9]

Eye Protection

Chemical Safety Goggles

Goggles are required to
protect against splashes and
airborne particles.[8][10]
Standard safety glasses are

not sufficient.[8]

Foot Protection

Disposable Shoe Covers

To be worn over laboratory-
appropriate footwear to
prevent the spread of

contamination.[8]

Operational Plan: Handling and Storage

Engineering Controls:
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o Containment: All weighing and handling of the solid compound must be conducted in a
certified chemical fume hood, glove box, or a flexible containment glove bag.[6] This is the
most effective way to control dust exposure.[6]

o Ventilation: Ensure adequate ventilation in all areas where the compound is handled.
Procedural Guidance:

Experimental Workflow for Handling SB-747651A Dihydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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